(E)-2-cyano-3-(4-methoxyphenyl)-N-(pyridin-3-ylmethyl)prop-2-enamide

• IUPAC Name: (E)-2-cyano-3-(4-methoxyphenyl)-N-(pyridin-3-ylmethyl)prop-2-enamide
• InChI: InChI=1S/C17H15N3O2/c1-22-16-6-4-13(5-7-16)9-15(10-18)17(21)20-12-14-3-2-8-19-11-14/h2-9,11H,12H2,1H3,(H,20,21)/b15-9+
• InChI Key: VTOVQYQQXXCICN-OQLLNIDSSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=C(C#N)C(=O)NCC2=CN=CC=C2
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C(\C#N)/C(=O)NCC2=CN=CC=C2
• Molecular Formula: C17H15N3O2
• Molecular Weight: 293.32 g/mol
• CAS No.: 333345-88-3

Description

This compound belongs to the α,β-unsaturated carbonyl family, characterized by a cyano group at the α-position, a 4-methoxyphenyl substituent at the β-position, and a pyridin-3-ylmethyl amide moiety. Its structure confers unique electronic and steric properties, making it a candidate for pharmaceutical and material science applications.

Biological Activity

(E)-2-cyano-3-(4-methoxyphenyl)-N-(pyridin-3-ylmethyl)prop-2-enamide, with the CAS number 195379-45-4, is a compound that has garnered attention for its potential biological activities, particularly in the context of cancer research. This article aims to provide an in-depth analysis of its biological activity, including relevant case studies, research findings, and data tables.

The compound has the following chemical properties:

• Molecular Formula : C17H15N3O2
• Molecular Weight : 293.326 g/mol
• Purity : Typically around 95% .

Research indicates that (E)-2-cyano-3-(4-methoxyphenyl)-N-(pyridin-3-ylmethyl)prop-2-enamide exhibits significant antitumor activity. The compound's mechanism involves:

• Induction of Apoptosis : It promotes programmed cell death in cancer cells, which is crucial for inhibiting tumor growth.
• Inhibition of Tumor Cell Proliferation : The compound has been shown to effectively reduce the proliferation of various cancer cell lines.
• Targeting Specific Pathways : Studies suggest that it may interact with pathways involved in cell survival and apoptosis, although detailed molecular targets remain to be fully elucidated .

Antitumor Activity

A study conducted on various human cancer cell lines demonstrated that (E)-2-cyano-3-(4-methoxyphenyl)-N-(pyridin-3-ylmethyl)prop-2-enamide exhibited potent cytotoxic effects. The following table summarizes key findings from recent experiments:

Cell Line	IC50 (µM)	Mechanism of Action
A549 (Lung Cancer)	15	Induces apoptosis via caspase activation
MCF7 (Breast Cancer)	10	Inhibits cell cycle progression
HeLa (Cervical Cancer)	12	Promotes oxidative stress

These results indicate a promising profile for the compound as a potential therapeutic agent against multiple cancer types.

Case Studies

• Case Study 1 : In vitro studies on MCF7 cells revealed that treatment with (E)-2-cyano-3-(4-methoxyphenyl)-N-(pyridin-3-ylmethyl)prop-2-enamide led to a significant decrease in cell viability, correlating with increased levels of apoptotic markers such as cleaved PARP and caspase-3 activation.
• Case Study 2 : A xenograft model using A549 cells demonstrated that administration of the compound resulted in reduced tumor size compared to control groups, indicating its potential efficacy in vivo .

Scientific Research Applications

Medicinal Chemistry Applications

1. Anticancer Activity
Recent studies have highlighted the anticancer potential of compounds structurally related to (E)-2-cyano-3-(4-methoxyphenyl)-N-(pyridin-3-ylmethyl)prop-2-enamide. Research indicates that derivatives of this compound can inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines. The presence of the cyano and methoxy groups is believed to enhance its interaction with biological targets involved in cancer progression .

2. Antimicrobial Properties
Compounds featuring similar structural motifs have been explored for their antimicrobial properties. Studies have shown that certain derivatives exhibit significant activity against both Gram-positive and Gram-negative bacteria, making them promising candidates for the development of new antibiotics .

3. Neuroprotective Effects
There is emerging evidence suggesting that (E)-2-cyano-3-(4-methoxyphenyl)-N-(pyridin-3-ylmethyl)prop-2-enamide may possess neuroprotective properties. Research focusing on neurodegenerative diseases indicates that compounds with similar structures can modulate neuroinflammatory responses and protect neuronal cells from oxidative stress .

Case Study 1: Anticancer Activity

In a study published in Journal of Medicinal Chemistry, researchers synthesized a series of (E)-2-cyano derivatives and evaluated their cytotoxic effects on human cancer cell lines. The results demonstrated that certain derivatives exhibited IC50 values in the low micromolar range, indicating potent anticancer activity .

Case Study 2: Antimicrobial Screening

A comprehensive screening of various (E)-2-cyano derivatives was conducted against a panel of bacterial strains. The results indicated that some compounds showed minimal inhibitory concentrations (MIC) lower than 10 µg/mL against resistant strains, suggesting their potential as lead compounds for antibiotic development .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Aromatic Ring

Compound 5b : 2-Cyano-3-(4-methoxyphenyl)-N-(4-sulfamoylphenyl)prop-2-enamide

• Key Differences : The sulfamoylphenyl group replaces the pyridin-3-ylmethyl amide.
• Synthesis : 90% yield, melting point 292°C .

Compound 5c : 2-Cyano-3-(4-chlorophenyl)-N-(4-sulfamoylphenyl)prop-2-enamide

• Key Differences : Chlorophenyl instead of methoxyphenyl.
• Synthesis : 63% yield, melting point 286°C .

Ethyl-(E)-2-cyano-3-(4-methoxyphenyl)-2-propenoate (3b)

• Key Differences : Ester group (-COOEt) replaces the amide (-CONH-pyridin-3-ylmethyl).
• Spectral Data : IR peaks at 1718 cm⁻¹ (ester C=O) vs. amide C=O (~1650–1680 cm⁻¹) .
• Implications : Esters are generally more hydrolytically labile than amides, affecting stability under physiological conditions.

Variations in Amide Substituents

Coumarin Derivatives (4a–4k)

• Example : 4f (N-[1-(4-methoxyphenyl)ethyl]-acrylamide)
  • Key Differences : Incorporates a coumarin core and a substituted ethyl group.
  • Bioactivity : Exhibits antifungal activity against Candida albicans and Aspergillus niger .
  • Implications : The coumarin moiety may enhance UV absorption and π-π stacking, while the ethyl group modifies steric bulk.

(2E)-2-cyano-3-(2-hydroxy-3-methoxyphenyl)-N-[4-(trifluoromethyl)phenyl]prop-2-enamide

• Key Differences : Trifluoromethylphenyl amide and hydroxyl-methoxyphenyl substituent.

Structural Modifications with Heterocycles

Benzothiadiazole Derivatives

• Example : (2E)-3-{1,3-Bis[(4-methoxyphenyl)methyl]-2,2-dioxo-2,1,3-benzothiadiazol-5-yl}-N-phenylprop-2-enamide
  • Key Differences : Benzothiadiazole core replaces the methoxyphenyl-acrylonitrile system.
  • Synthesis : 69% yield, white solid .
  • Implications : The fused heterocycle may enhance π-conjugation and electronic delocalization, impacting optoelectronic properties.

Pyrazolo[3,4-b]pyridine Derivative (MDL: 949831-85-0)

• Key Differences : Pyrazolo-pyridine core and thiolan substituent.

Coumarin Derivatives (CD enamide, CDM enamide)

• Study : Interaction with Human Serum Albumin (HSA) via fluorescence microscopy.
• Findings : Substituents like hydroxyethyl (CD enamide) vs. methyl (CDM enamide) alter binding affinity and stability .
• Comparison : The pyridin-3-ylmethyl group in the target compound may offer stronger π-π interactions with HSA compared to smaller alkyl groups.